1-[1-(3,4-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[1-(3,4-dimethylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H23N3O3/c1-11-3-4-14(9-12(11)2)21-16(22)10-15(18(21)24)20-7-5-13(6-8-20)17(19)23/h3-4,9,13,15H,5-8,10H2,1-2H3,(H2,19,23)
• InChI Key: FXNKALQYZJYIRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)C(=O)N)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

The compound of interest belongs to a class of chemicals characterized by the presence of both pyrrolidine and piperidine rings, which are crucial for its biological and chemical properties. These structures are commonly found in molecules with significant pharmacological activities.

Synthesis Analysis

Synthesis involves complex chemical reactions that lead to the formation of the compound. For instance, the synthesis of similar compounds involves catalytic hydrogenation or condensation reactions under specific conditions to ensure the formation of the desired product with the correct structural configuration (Smaliy et al., 2011).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using X-ray crystallography, which reveals the spatial arrangement of atoms within the molecule and the conformation of its rings. This information is critical for understanding the compound's reactivity and interaction with biological targets (Sundar et al., 2011).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and the electronic nature of the ring systems. They can undergo various chemical reactions, including acylation, alkylation, and condensation, to form new derivatives with different properties (Zhang et al., 2002).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are determined by the compound's molecular structure. For example, the crystal structure can influence its solubility in various solvents, which is essential for its application in different fields (Naveen et al., 2015).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different reagents, are crucial for the compound's applications in chemical syntheses and pharmaceutical development. These properties are often explored through spectroscopic methods and computational chemistry approaches to predict the compound's behavior in various chemical environments (Li et al., 2014).